Cas no 22632-51-5 (1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl-)

1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl- structure
22632-51-5 structure
Product Name:1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl-
CAS No:22632-51-5
MF:C13H26N2O
MW:226.358343601227
CID:269219
PubChem ID:211192
Update Time:2025-04-19

1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone,1-(4-methyl-1-piperazinyl)-2-propyl-
    • Piperazine, 1-methyl-4-(2-propylvaleryl)-
    • BRN 0780512
    • 22632-51-5
    • 1-Methyl-4-(2-propylvaleryl)piperazine
    • SCHEMBL21078258
    • DTXSID10177171
    • Inchi: 1S/C13H26N2O/c1-4-6-12(7-5-2)13(16)15-10-8-14(3)9-11-15/h12H,4-11H2,1-3H3
    • InChI Key: IBFBDYUBCKIREM-UHFFFAOYSA-N
    • SMILES: O=C(C(CCC)CCC)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 226.20468
  • Monoisotopic Mass: 226.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 0.946
  • Boiling Point: 334.5°Cat760mmHg
  • Flash Point: 128.6°C
  • Refractive Index: 1.474
  • PSA: 23.55
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